N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine

• Molecular Formula: C18H18FN3
• Molecular Weight: 295.4 g/mol
• IUPAC Name: N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine
• InChI: InChI=1S/C18H18FN3/c1-3-22(4-2)18-14-10-6-8-12-16(14)20-17(21-18)13-9-5-7-11-15(13)19/h5-12H,3-4H2,1-2H3
• InChI Key: AVUDYWVEIRGGRL-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=NC(=NC2=CC=CC=C21)C3=CC=CC=C3F

Description

N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine, also known as gefitinib, is a small molecule drug that is used in the treatment of non-small cell lung cancer. It is an epidermal growth factor receptor (EGFR) inhibitor that works by blocking the signals that promote the growth and division of cancer cells. Gefitinib has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

Gefitinib inhibits the activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which leads to the inhibition of cell growth and division. Gefitinib is selective for EGFR and does not affect other receptor tyrosine kinases.
Biochemical and Physiological Effects:
Gefitinib has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has also been shown to reduce the expression of angiogenic factors, which are proteins that promote the growth of blood vessels that supply tumors. Gefitinib has been found to have low toxicity in normal cells, which makes it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine in lab experiments is that it is a well-characterized drug with a known mechanism of action and pharmacokinetics. This makes it easier to design experiments and interpret results. However, one limitation is that N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine is selective for EGFR and may not be effective in cancers that do not rely on EGFR signaling.

Future Directions

There are several future directions for research on N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine. One area of interest is the development of new EGFR inhibitors with improved potency and selectivity. Another area is the investigation of N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine's potential in combination with other drugs for the treatment of cancer. Additionally, there is ongoing research on the use of N,N-diethyl-2-(2-fluorophenyl)quinazolin-4-amine in personalized medicine, where the drug is used to target specific mutations in EGFR that are found in certain types of cancer.

Synthesis Methods

Gefitinib is synthesized through a multi-step process that involves the condensation of 4-chloro-6,7-dimethoxyquinazoline with aniline followed by the reaction with diethylamine and 2-fluoroaniline. The final product is obtained after purification and isolation steps.

Scientific Research Applications

Gefitinib has been used as a tool compound in the study of EGFR signaling pathways and their role in cancer progression. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including lung, breast, and colon cancers. Gefitinib has also been used in combination with other drugs to enhance their efficacy and reduce their toxicity.